![molecular formula C11H11N5 B8771460 1-Ethyl-[1,2,4]triazolo[4,3-A]quinoxalin-4-amine CAS No. 91895-49-7](/img/structure/B8771460.png)
1-Ethyl-[1,2,4]triazolo[4,3-A]quinoxalin-4-amine
Cat. No. B8771460
M. Wt: 213.24 g/mol
InChI Key: OCIBVLGWPDAOAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][N:18]([CH3:19])[CH:20]=[O:21].[Cl:1][c:2]1[c:3]2[n:4]([c:5]3[cH:6][cH:7][cH:8][cH:9][c:10]3[n:11]1)[c:12]([CH2:15][CH3:16])[n:13][n:14]2>>[c:2]1([NH2:18])[c:3]2[n:4]([c:5]3[cH:6][cH:7][cH:8][cH:9][c:10]3[n:11]1)[c:12]([CH2:15][CH3:16])[n:13][n:14]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1nnc2c(Cl)nc3ccccc3n12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCc1nnc2c(N)nc3ccccc3n12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
